N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide

• IUPAC Name: N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide
• InChI: InChI=1S/C20H20N2O3S/c1-12-8-9-14(10-13(12)2)16-11-26-20(21-16)22-19(23)15-6-5-7-17(24-3)18(15)25-4/h5-11H,1-4H3,(H,21,22,23)
• InChI Key: IXNHYOQTPDJYQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)NC(=O)C3=C(C(=CC=C3)OC)OC)C
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

“N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide” is a chemical compound. It is related to a GLP-1 receptor agonist, according to a patent. GLP-1 receptor agonists are a type of medication used to treat type 2 diabetes.

Scientific Research Applications

Synthesis and Characterization

N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide and its derivatives have been synthesized and characterized through various chemical reactions. The condensation of thiobenzamide in the presence of dimethyl sulfoxide and an acid affords derivatives like 3,5-diphenyl-1,2,4-thiadiazole, showcasing a pathway to thiadiazoles from thiobenzamides and N-substituted thiourea (Forlani et al., 2000). Similarly, the synthesis of N-substituted benzamide compounds has been explored for various applications, including the study of their molecular structures through X-ray diffraction and DFT calculations (Karabulut et al., 2014).

Material Science Applications

The electron-donating properties of related compounds have been studied in the context of Grubbs II complexes, revealing insights into their potential applications in material science and catalysis (Leuthäuber et al., 2008). Moreover, novel aromatic polyimides synthesized from derivatives of benzamide have shown significant thermal stability, highlighting their potential in the development of new materials with enhanced performance characteristics (Butt et al., 2005).

Luminescence Sensing

Derivatives of dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks have been synthesized and demonstrated selective sensitivity to benzaldehyde-based derivatives through fluorescence sensing, showcasing potential applications in chemical sensing and environmental monitoring (Shi et al., 2015).